Cas no 43088-45-5 (ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate)

• Product Name: ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate
• CAS No: 43088-45-5
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 3069353
• PubChem ID: 701961
• Update Time: 2025-06-28

ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate
• CBMicro_011247
• AKOS001729186
• Oprea1_767910
• EU-0052347
• SR-01000528075-1
• 43088-45-5
• STK279949
• SR-01000528075
• CS-0323199
• ethyl 2-(acetylamino)-5-methyl-4-phenylthiophene-3-carboxylate
• AH-262/32338011
• Oprea1_717123
• ethyl 2-acetamido-5-methyl-4-phenylthiophene-3-carboxylate
• BBL001907
• CB14344
• BIM-0011212.P001
• SCHEMBL13837687
• VS-00932
• SMSF0003829

• Inchi： 1S/C16H17NO3S/c1-4-20-16(19)14-13(12-8-6-5-7-9-12)10(2)21-15(14)17-11(3)18/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key： HHHALVHWBGMWOB-UHFFFAOYSA-N
• SMILES： C1(NC(C)=O)SC(C)=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 303.09291458Da
• Monoisotopic Mass: 303.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate

Professional Introduction to Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate (CAS No. 43088-45-5)

Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate, a compound with the chemical identifier CAS No. 43088-45-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including acetylamino, methyl, and phenyl substituents on a thiophene core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The thiophene ring, a five-membered heterocyclic aromatic structure containing sulfur, is well-documented for its role in various pharmacologically active molecules. Its incorporation into the molecular framework of Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate not only contributes to the compound's stability but also enhances its binding affinity to biological targets. Recent studies have highlighted the importance of thiophene derivatives in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

In particular, the acetylamino group attached to the thiophene ring introduces a polar and reactive site that can interact with various biological receptors and enzymes. This feature has been exploited in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The acetylamino group can be further modified to introduce additional pharmacophores, enhancing the compound's specificity and efficacy.

The methyl group at the 5-position of the thiophene ring contributes to the overall lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Lipophilic compounds tend to cross cell membranes more easily, improving their bioavailability. However, excessive lipophilicity can lead to poor solubility and metabolic stability, necessitating careful optimization during drug development.

The presence of a phenyl group at the 4-position adds another layer of complexity to the molecular structure. Phenyl groups are known for their ability to enhance binding interactions due to their aromaticity and hydrophobic properties. In Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate, this phenyl group can form π-stacking interactions with biological targets, improving drug-receptor binding affinity. Additionally, phenyl derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it may inhibit certain proteases implicated in cancer progression by binding to their active sites.

The synthesis of Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

In addition to its potential therapeutic applications, Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it an ideal candidate for library screening programs aimed at discovering novel drug candidates. High-throughput screening (HTS) techniques have been used to evaluate large collections of compounds for their biological activity against various disease targets.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate exhibits moderate solubility in organic solvents but limited solubility in water. This characteristic necessitates formulation strategies that enhance its bioavailability while maintaining stability during storage and transportation.

Ethical considerations are paramount when developing new pharmaceutical agents like Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate. Rigorous safety testing is essential to ensure that the compound is safe for human use before it reaches clinical trials. Preclinical studies involving cell cultures and animal models are conducted to assess its toxicity profile and pharmacokinetic properties.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the process by enabling faster identification of promising candidates from large chemical libraries. AI algorithms can predict the biological activity of compounds based on their structural features, significantly reducing the time required for hit identification and lead optimization.

In conclusion, Ethyl 2-(acetylamino)-5-methyl-4-phenyl-3-thiophenecarboxylate (CAS No. 43088-45-5) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on optimizing its synthesis, evaluating its biological activity, and developing effective formulations for clinical applications.